Cas no 1249617-57-9 (4-(chloromethyl)-1-[2-(1h-pyrazol-1-yl)ethyl]-1h-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-[2-(1h-pyrazol-1-yl)ethyl]-1h-1,2,3-triazole
• CAS No: 1249617-57-9
• MF: C₈H₁₀ClN₅
• MW: 211.651499271393
• CID: 5557342
• Update Time: 2025-06-12

4-(chloromethyl)-1-[2-(1h-pyrazol-1-yl)ethyl]-1h-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-[2-(1h-pyrazol-1-yl)ethyl]-1h-1,2,3-triazole

• Inchi： 1S/C8H10ClN5/c9-6-8-7-14(12-11-8)5-4-13-3-1-2-10-13/h1-3,7H,4-6H2
• InChI Key： HUWCAFUUNMYPOM-UHFFFAOYSA-N
• SMILES： N1(CCN2C=CC=N2)C=C(CCl)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-(chloromethyl)-1-[2-(1h-pyrazol-1-yl)ethyl]-1h-1,2,3-triazole

Professional Introduction to Compound with CAS No. 1249617-57-9 and Product Name: 4-(chloromethyl)-1-[2-(1H-pyrazol-1-yl)ethyl]-1H-1,2,3-triazole

4-(chloromethyl)-1-[2-(1H-pyrazol-1-yl)ethyl]-1H-1,2,3-triazole, identified by the CAS number 1249617-57-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a structural motif renowned for its broad spectrum of biological activities. The presence of a chloromethyl group and an N-substituted pyrazole moiety in its molecular framework endows it with unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structural composition of 4-(chloromethyl)-1-[2-(1H-pyrazol-1-yl)ethyl]-1H-1,2,3-triazole is characterized by a triazole ring fused with an ethyl chain that terminates in a chloromethyl group. The pyrazole ring, a six-membered aromatic heterocycle containing two nitrogen atoms, introduces additional reactivity and potential binding interactions with biological targets. This combination of structural features has positioned the compound as a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The triazole core is particularly well-documented for its role in antimicrobial, antiviral, and anticancer applications. The chloromethyl substituent provides a reactive site for further functionalization, allowing chemists to modify the compound into more complex derivatives with enhanced pharmacological properties. This adaptability has made 4-(chloromethyl)-1-[2-(1H-pyrazol-1-yl)ethyl]-1H-1,2,3-triazole a subject of intense interest among medicinal chemists.

One of the most compelling aspects of this compound is its potential as a precursor for the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By leveraging the pyrazole moiety's ability to interact with protein targets, researchers have been able to design molecules that selectively inhibit specific kinases. The chloromethyl group can be further functionalized into more complex pharmacophores, enhancing binding affinity and selectivity.

Recent studies have highlighted the importance of triazole-based compounds in addressing unmet medical needs. For instance, derivatives of triazoles have shown promise in inhibiting viral proteases, which are essential for viral replication. The structural flexibility of 4-(chloromethyl)-1-[2-(1H-pyrazol-1-yl)ethyl]-1H-1,2,3-triazole allows for modifications that can fine-tune its interaction with biological targets, making it an attractive candidate for antiviral drug development.

The synthesis of 4-(chloromethyl)-1-[2-(1H-pyrazol-1-yl)ethyl]-1H-1,2,3-triazole involves multi-step organic reactions that showcase the compound's synthetic utility. The process typically begins with the formation of the triazole ring through cycloaddition reactions between azides and alkynes—a strategy known as "click chemistry." Subsequent modifications introduce the pyrazol-1-yl ethyl group and the chloromethyl substituent via nucleophilic substitution or other coupling reactions. These synthetic routes highlight the compound's versatility and its potential for further chemical exploration.

In terms of biological activity, preliminary studies suggest that 4-(chloromethyl)-1-[2-(1H-pyrazol-1-yl)ethyl]-1H-1,2,3-triazole exhibits inhibitory effects on certain enzymes and receptors relevant to inflammation and cancer progression. The pyrazole ring's ability to modulate protein-protein interactions has been particularly noted in these studies. Additionally, the reactivity of the chloromethyl group opens up possibilities for covalent drug design strategies, where irreversible binding to target proteins can lead to prolonged therapeutic effects.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development due to their diverse biological activities and favorable pharmacokinetic properties. The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for novel bioactive molecules like 4-(chloromethyl)-1-[2-(1H-pyrazol-1-yl)ethyl]-1H-1,2,3-triazole. These advancements have enabled researchers to rapidly identify promising candidates for further optimization.

Future directions in the study of this compound may include exploring its role as a scaffold for next-generation therapeutics. By incorporating additional functional groups or exploring different substitution patterns on the triazole and pyrazole rings, chemists can generate libraries of derivatives with tailored properties. Such libraries are essential for identifying lead compounds that can undergo further medicinal chemistry optimization.

The potential applications of 4-(chloromethyl)-1-[2-(1H-pyrazol-1-yl)ethyl]-1H-1,2,3-triazole extend beyond oncology and antiviral therapies. Its structural features make it a viable candidate for addressing neurological disorders by modulating neurotransmitter receptors or ion channels. Moreover, its ability to undergo further chemical modifications positions it as a versatile building block for designing novel therapeutics targeting various diseases.

In conclusion,4-(chloromethyl)-¹[²(¹ᴴ-pyrazol₁⁻¹ʸl)ethyI]₁ᴴ₁，₂，₃-triazoIe (CAS No ¹²⁴⁹⁶¹⁷⁻₅₇⁻₉) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities。 Its synthesis， chemical reactivity， and preliminary biological effects make it a promising candidate for further research。 As our understanding of disease mechanisms continues to evolve， compounds like this will play an increasingly important role in developing innovative treatments。